Cas no 1864802-79-8 (NC1=C(C=C(C=C1)B1OC(C(O1)(C)C)(C)C)S(=O)(=O)N)

• Product Name: NC1=C(C=C(C=C1)B1OC(C(O1)(C)C)(C)C)S(=O)(=O)N
• CAS No: 1864802-79-8
• MF: C₁₂H₁₉BN₂O₄S
• MW: 298.166261911392
• MDL: MFCD29109157
• CID: 5465856
• PubChem ID: 131586859
• Update Time: 2025-10-24

NC1=C(C=C(C=C1)B1OC(C(O1)(C)C)(C)C)S(=O)(=O)N Chemical and Physical Properties

Names and Identifiers

• NC1=C(C=C(C=C1)B1OC(C(O1)(C)C)(C)C)S(=O)(=O)N
• 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide
• Z2511826158
• 2-amino-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide
• 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan -2-yl)benzene-1-sulfonamide

• MDL： MFCD29109157
• Inchi： 1S/C12H19BN2O4S/c1-11(2)12(3,4)19-13(18-11)8-5-6-9(14)10(7-8)20(15,16)17/h5-7H,14H2,1-4H3,(H2,15,16,17)
• InChI Key： UXXRLZMQOWTALJ-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1)N)(N)(=O)=O

Computed Properties

• Exact Mass: 298.1158584 g/mol
• Monoisotopic Mass: 298.1158584 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113
• Molecular Weight: 298.17

Additional information on NC1=C(C=C(C=C1)B1OC(C(O1)(C)C)(C)C)S(=O)(=O)N

Compound CAS No. 1864802-79-8: A Comprehensive Overview

The compound with CAS No. 1864802-79-8, also known as NC1=C(C=C(C=C1)B1OC(C(O1)(C)C)(C)C)S(=O)(=O)N, is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique structural properties and potential applications. This compound belongs to a class of sulfur-containing heterocyclic compounds, which are known for their versatility in various chemical and biological systems.

NC1=C(C=C(C=C1)B1OC(C(O1)(C)C)(C)C) is a bicyclic structure that incorporates a benzene ring fused with a boron-containing heterocycle. The presence of the S(=O)(=O) group introduces sulfonamide functionality, which is commonly associated with pharmaceutical agents due to its ability to enhance bioavailability and stability. Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable features of NC1=C(C=C(C=C1)B1OC(C(O1)(C)C)(C)C) is its ability to form stable covalent bonds with biological targets. This property has been exploited in the design of novel covalent inhibitors, which are gaining traction in oncology and other disease areas. For instance, researchers have demonstrated that this compound can selectively inhibit certain protein kinases, making it a promising candidate for anti-cancer therapies.

From a synthetic standpoint, the preparation of NC1=C(C=C(C=C1)B1OC(C(O1)(C)C)(C)C) involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of boron into the heterocyclic framework requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in asymmetric synthesis have further enhanced the efficiency of this process, paving the way for large-scale production.

In terms of physical properties, NC1=C(C=C(C=C1)B1OC(C(O1)(C)C)(C)CC exhibits a high degree of thermal stability, making it suitable for applications that require prolonged exposure to elevated temperatures. Its solubility profile has also been optimized through careful modification of the substituent groups, enabling better compatibility with various solvents and biological systems.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Preclinical data indicate that it possesses potent anti-inflammatory and antioxidant properties, which could be leveraged in the development of treatments for chronic diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for research in regenerative medicine.

Looking ahead, the development of NC1=C(C=C(C=C1)B1OC(C(O1)(C)CC(CAS No. 1864802-79-8) is expected to play a pivotal role in advancing personalized medicine. By integrating computational modeling with experimental validation, scientists are working towards identifying optimal dosing regimens and minimizing potential side effects. Collaborative efforts between academia and industry are also driving innovation in manufacturing processes, ensuring that this compound remains accessible for widespread use.

In conclusion, CAS No. 1864802-79-8 represents a groundbreaking advancement in chemical synthesis and drug development. Its unique structural features, coupled with cutting-edge research findings, position it as a key player in addressing unmet medical needs across diverse therapeutic areas. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of scientific progress.